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Compound of Interest

Compound Name: GSK215083

cat. No.: B15579285

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of GSK215083, a high-affinity radioligand for
the serotonin 5-HT6 and 5-HT2A receptors, and its application in the investigation of cognitive
disorders. GSK215083 serves as a critical tool in Positron Emission Tomography (PET)
imaging to elucidate the role of these serotonergic receptors in the pathophysiology of cognitive
impairments associated with conditions such as schizophrenia and Alzheimer's disease.

Introduction to GSK215083

GSK215083 is a potent antagonist with sub-nanomolar affinity for both the 5-HT6 and 5-HT2A
receptors. Its favorable pharmacokinetic properties, including the ability to penetrate the blood-
brain barrier, make it an ideal candidate for use as a PET radioligand when labeled with
carbon-11 ([11C]JGSK215083). This allows for the in vivo visualization and quantification of 5-
HT6 and 5-HT2A receptor density and occupancy in the human brain.[1][2] The differential
distribution of these receptors—with 5-HT6 receptors concentrated in the striatum and 5-HT2A
receptors more abundant in the cortex—allows for their distinct assessment using
[11C]GSK215083 PET imaging.[1][3]

The investigation of these receptors is paramount in cognitive research. The 5-HT6 receptor,
almost exclusively expressed in the central nervous system, is a key target for cognitive
enhancement.[4][5] Preclinical studies have consistently demonstrated that antagonism of the
5-HT6 receptor can improve performance in various learning and memory paradigms.[5][6] The
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5-HT2A receptor is also widely distributed in brain regions crucial for learning and cognition,
and its modulation is a key mechanism of action for several psychotropic medications.[7]

Mechanism of Action and Signaling Pathways

GSK215083 exerts its effects by blocking the binding of the endogenous neurotransmitter
serotonin to 5-HT6 and 5-HT2A receptors. Understanding the downstream signaling cascades
of these receptors is crucial for interpreting the consequences of their blockade in the context
of cognitive function.

5-HT6 Receptor Sighaling Pathway

The 5-HT6 receptor is canonically coupled to a stimulatory G-protein (Gas), which activates
adenylyl cyclase to increase intracellular levels of cyclic AMP (cAMP).[8][9] This increase in
CcAMP subsequently activates Protein Kinase A (PKA), which can phosphorylate various
downstream targets, including the transcription factor cAMP response element-binding protein
(CREB).[10] The 5-HT6 receptor has also been shown to engage other signaling pathways,
including the mTOR pathway and the Fyn-tyrosine kinase pathway, which are implicated in
synaptic plasticity and memory.[4][11] Blockade of the 5-HT6 receptor is thought to enhance
cognitive function by modulating the release of other neurotransmitters, including acetylcholine
and glutamate.[6][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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